(17alpha)-3-Oxoandrosta-1,4-dien-17-yl hydrogen sulfate
Catalog No.
S973783
CAS No.
87331-43-9
M.F
C19H26O5S
M. Wt
366.5 g/mol
Availability
Inquiry
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CAS Number
87331-43-9
Product Name
(17alpha)-3-Oxoandrosta-1,4-dien-17-yl hydrogen sulfate
IUPAC Name
[(8R,9S,10R,13S,14S,17R)-10,13-dimethyl-3-oxo-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] hydrogen sulfate
Molecular Formula
C19H26O5S
Molecular Weight
366.5 g/mol
InChI
InChI=1S/C19H26O5S/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(24-25(21,22)23)19(15,2)10-8-16(14)18/h7,9,11,14-17H,3-6,8,10H2,1-2H3,(H,21,22,23)/t14-,15-,16-,17+,18-,19-/m0/s1
InChI Key
GSLOLTKGVZFNKZ-KZYORJDKSA-N
SMILES
CC12CCC3C(C1CCC2OS(=O)(=O)O)CCC4=CC(=O)C=CC34C
Canonical SMILES
CC12CCC3C(C1CCC2OS(=O)(=O)O)CCC4=CC(=O)C=CC34C
Isomeric SMILES
C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@H]2OS(=O)(=O)O)CCC4=CC(=O)C=C[C@]34C
XLogP3
3.1
Wikipedia
(17alpha)-3-Oxoandrosta-1,4-dien-17-yl hydrogen sulfate
Dates
Modify: 2023-07-21
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